Cas no 1805140-40-2 (Methyl 3-cyano-2,4-diiodobenzoate)

Methyl 3-cyano-2,4-diiodobenzoate is a halogenated aromatic ester with significant utility in synthetic organic chemistry. Its structure, featuring both cyano and iodo functional groups, makes it a versatile intermediate for cross-coupling reactions, such as Suzuki or Sonogashira couplings, where the iodine atoms serve as excellent leaving groups. The electron-withdrawing cyano group enhances reactivity in nucleophilic substitution and metal-catalyzed transformations. This compound is particularly valuable in pharmaceutical and agrochemical research for constructing complex heterocycles or functionalized aromatics. Its stability under standard conditions and high purity make it a reliable reagent for precision synthesis. Proper handling is advised due to the presence of heavy iodine atoms.
Methyl 3-cyano-2,4-diiodobenzoate structure
1805140-40-2 structure
Product Name:Methyl 3-cyano-2,4-diiodobenzoate
CAS No:1805140-40-2
MF:C9H5I2NO2
MW:412.950446844101
CID:4952786
Update Time:2025-06-14

Methyl 3-cyano-2,4-diiodobenzoate Chemical and Physical Properties

Names and Identifiers

    • Methyl 3-cyano-2,4-diiodobenzoate
    • Inchi: 1S/C9H5I2NO2/c1-14-9(13)5-2-3-7(10)6(4-12)8(5)11/h2-3H,1H3
    • InChI Key: LRPSYURIDYQJTC-UHFFFAOYSA-N
    • SMILES: IC1C(C#N)=C(C=CC=1C(=O)OC)I

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 273
  • XLogP3: 2.8
  • Topological Polar Surface Area: 50.1

Methyl 3-cyano-2,4-diiodobenzoate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A015011471-250mg
Methyl 3-cyano-2,4-diiodobenzoate
1805140-40-2 97%
250mg
494.40 USD 2021-06-21
Alichem
A015011471-500mg
Methyl 3-cyano-2,4-diiodobenzoate
1805140-40-2 97%
500mg
863.90 USD 2021-06-21
Alichem
A015011471-1g
Methyl 3-cyano-2,4-diiodobenzoate
1805140-40-2 97%
1g
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Additional information on Methyl 3-cyano-2,4-diiodobenzoate

Recent Advances in the Study of Methyl 3-cyano-2,4-diiodobenzoate (CAS: 1805140-40-2) in Chemical Biology and Pharmaceutical Research

Methyl 3-cyano-2,4-diiodobenzoate (CAS: 1805140-40-2) has recently emerged as a compound of significant interest in chemical biology and pharmaceutical research. This compound, characterized by its unique structural features, including cyano and diiodo functional groups, has shown promising potential in various applications, ranging from medicinal chemistry to materials science. Recent studies have focused on its synthesis, reactivity, and potential biological activities, making it a subject of intense investigation.

One of the key areas of research involving Methyl 3-cyano-2,4-diiodobenzoate is its role as a building block in the synthesis of more complex molecules. Researchers have explored its utility in cross-coupling reactions, where its diiodo substituents facilitate the formation of carbon-carbon and carbon-heteroatom bonds. These reactions are critical in the development of novel pharmaceuticals and agrochemicals. For instance, a recent study published in the Journal of Medicinal Chemistry demonstrated the use of this compound in the synthesis of potential kinase inhibitors, highlighting its versatility in drug discovery.

In addition to its synthetic applications, Methyl 3-cyano-2,4-diiodobenzoate has been investigated for its potential biological activities. Preliminary studies suggest that this compound may exhibit antimicrobial and anti-inflammatory properties. A 2023 study conducted by a team at the University of Cambridge reported that derivatives of Methyl 3-cyano-2,4-diiodobenzoate showed significant activity against Gram-positive bacteria, including methicillin-resistant Staphylococcus aureus (MRSA). These findings open new avenues for the development of antibiotics targeting resistant bacterial strains.

The compound's unique electronic properties, attributed to the presence of electron-withdrawing cyano and iodine groups, have also been explored in materials science. Researchers have utilized Methyl 3-cyano-2,4-diiodobenzoate as a precursor for the synthesis of organic semiconductors and luminescent materials. A recent publication in Advanced Materials detailed the use of this compound in the fabrication of organic light-emitting diodes (OLEDs), showcasing its potential in optoelectronic applications.

Despite these promising developments, challenges remain in the large-scale synthesis and purification of Methyl 3-cyano-2,4-diiodobenzoate. Current methods often involve multi-step procedures with moderate yields, prompting ongoing research into more efficient synthetic routes. Recent advancements in catalytic iodination and cyanation reactions offer potential solutions to these challenges, as highlighted in a 2024 review article in Chemical Reviews.

In conclusion, Methyl 3-cyano-2,4-diiodobenzoate (CAS: 1805140-40-2) represents a versatile and valuable compound in chemical biology and pharmaceutical research. Its applications span drug discovery, materials science, and beyond, with ongoing studies continuing to uncover its full potential. Future research directions may focus on optimizing its synthesis, exploring additional biological activities, and expanding its utility in novel technological applications.

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